N-[2-(2-Chloro-5-hydroxyphenyl)-2-hydroxyethyl]-N-methylbut-2-ynamide

• IUPAC Name: N-[2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl]-N-methylbut-2-ynamide
• InChI: InChI=1S/C13H14ClNO3/c1-3-4-13(18)15(2)8-12(17)10-7-9(16)5-6-11(10)14/h5-7,12,16-17H,8H2,1-2H3
• InChI Key: JGBRYHSBFQOQIZ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)CC(C1=C(C=CC(=C1)O)Cl)O
• Molecular Formula: C13H14ClNO3
• Molecular Weight: 267.71 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a chloro group, a hydroxy group, and an amide group. It’s likely to be part of the larger family of chlorinated aromatic compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, such as nucleophilic substitution or condensation.

Molecular Structure Analysis

The molecular structure of similar compounds often involves aromatic rings (due to the phenyl groups), polar bonds (due to the presence of oxygen and nitrogen), and potentially steric hindrance between bulky groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For instance, the presence of polar groups might make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many chlorinated aromatic compounds are used in pharmaceuticals and may interact with biological systems in complex ways.

Future Directions

The future research directions would depend on the properties and potential applications of the compound. Given the interest in chlorinated aromatic compounds in various fields, it’s possible that future research could explore its uses in pharmaceuticals, materials science, or chemical synthesis.